Cas no 39978-57-9 (5-nitrothiophene-2-carbonyl chloride)

• Product Name: 5-nitrothiophene-2-carbonyl chloride
• CAS No: 39978-57-9
• MF: C₅H₂ClNO₃S
• MW: 191.592278957367
• MDL: MFCD09260988
• CID: 303672
• PubChem ID: 12717207
• Update Time: 2025-10-31

5-nitrothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride, 5-nitro-
• 5-Nitrothiophene-2-carbonyl Chloride
• 1-[(TRIISOPROPYLSILYL)ETHYNYL]-1,2-BENZIODOXOL-3(1H)-ONE
• 5-Nitrothiophene-2-c
• 2-chlorocarbonyl-5-nitrothiophene
• 2-Thiophenecarbonylchloride,5-nitro
• 5-Nitro-2-thenoyl Chloride
• 5-Nitro-2-thiophenecarbonyl Chloride
• 5-Nitro-thiophen-2-carbonylchlorid
• 5-nitro-thiophene-2-carbonyl chloride
• 5-nitro-thiophene-2-carboxylic acid chloride
• 5-Nitrothiophene-2-formyl Chloride
• MFCD09260988
• BYEANWQDRDXPPA-UHFFFAOYSA-N
• F75669
• 5-NITROTHIOPHENE-2-CARBONYLCHLORIDE
• 5-Nitrothiophene-2-carboxylic Acid Chloride
• FT-0673015
• AKOS000278518
• 39978-57-9
• SCHEMBL6736049
• DTXSID00507887
• F1908-0048
• BS-53102
• 5-nitrothiophene-2-carbonyl chloride

• MDL： MFCD09260988
• Inchi： 1S/C5H2ClNO3S/c6-5(8)3-1-2-4(11-3)7(9)10/h1-2H
• InChI Key： BYEANWQDRDXPPA-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C([N+](=O)[O-])S1)=O

Computed Properties

• Exact Mass: 190.94400
• Monoisotopic Mass: 190.9443918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.635
• Boiling Point: 299.523°C at 760 mmHg
• Flash Point: 134.947°C
• Refractive Index: 1.625
• PSA: 91.13000
• LogP: 2.55850

Additional information on 5-nitrothiophene-2-carbonyl chloride

Introduction to 5-nitrothiophene-2-carbonyl chloride (CAS No. 39978-57-9)

5-nitrothiophene-2-carbonyl chloride, with the chemical formula C₆H₃ClN₂OS, is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, identified by its CAS number 39978-57-9, has garnered significant attention due to its utility in constructing complex molecular frameworks. The presence of both a nitro group and a carbonyl chloride functionality makes it a valuable building block for further derivatization, enabling the synthesis of a wide array of pharmacologically active molecules.

The nitrothiophene core in 5-nitrothiophene-2-carbonyl chloride contributes to its unique reactivity and electronic properties. Thiophene derivatives are well-documented for their role in medicinal chemistry, often serving as scaffolds in drug discovery programs. The nitro group, while traditionally known for its oxidizing properties, can also be reduced to an amine, providing access to thiol-containing compounds via nucleophilic substitution reactions. This dual functionality is particularly advantageous in the development of novel therapeutic agents.

In recent years, advancements in synthetic methodologies have highlighted the importance of 5-nitrothiophene-2-carbonyl chloride in the preparation of heterocyclic compounds. For instance, studies have demonstrated its efficacy in constructing fused ring systems, which are prevalent in many biologically active molecules. The carbonyl chloride moiety allows for facile introduction of amide or ester groups, expanding its applicability in peptidomimetic and carbohydrate chemistry. These features make it a cornerstone in the synthesis of complex natural products and synthetic analogs.

One of the most compelling aspects of 5-nitrothiophene-2-carbonyl chloride is its role in medicinal chemistry research. Recent publications have showcased its use in the development of antiviral and anticancer agents. For example, researchers have utilized this compound to synthesize thiophene-based inhibitors that target specific enzymes involved in viral replication. The nitro group's ability to modulate electronic properties has been exploited to enhance binding affinity to biological targets, underscoring its significance in drug design.

The agrochemical sector has also benefited from the versatility of 5-nitrothiophene-2-carbonyl chloride. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The structural motif is particularly effective at inhibiting key enzymes such as cytochrome P450 monooxygenases, which are crucial for pathogen survival. This has opened new avenues for developing environmentally sustainable crop protection agents.

Synthetic chemists have leveraged 5-nitrothiophene-2-carbonyl chloride to develop innovative catalytic systems. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated coupling reactions, have been employed to introduce various functional groups onto the thiophene ring. These transformations have enabled the rapid assembly of complex molecular architectures with high precision. The compound's compatibility with modern synthetic techniques makes it an indispensable tool for both academic and industrial researchers.

The industrial production of 5-nitrothiophene-2-carbonyl chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and column chromatography to isolate the desired product from impurities. This commitment to quality is essential given its critical role in downstream applications where even minor impurities can significantly impact reaction outcomes.

In conclusion, 5-nitrothiophene-2-carbonyl chloride (CAS No. 39978-57-9) represents a cornerstone compound in modern organic synthesis. Its unique structural features and reactivity make it indispensable for pharmaceutical and agrochemical applications. As research continues to uncover new synthetic pathways and biological functions, this compound will undoubtedly remain at the forefront of chemical innovation.